Cas no 157671-45-9 (2-((4-Bromophenyl)(methyl)amino)acetonitrile)

• Product Name: 2-((4-Bromophenyl)(methyl)amino)acetonitrile
• CAS No: 157671-45-9
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• CID: 1083193
• PubChem ID: 11172146
• Update Time: 2025-04-20

2-((4-Bromophenyl)(methyl)amino)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((4-Bromophenyl)(methyl)amino)acetonitrile
• 2-(4-bromo-N-methylanilino)acetonitrile
• [(4-bromophenyl)-methyl-amino]acetonitrile
• 2-(N-methyl-4-bromoanilino)acetonitrile
• 2-[(4-bromophenyl)(methyl)amino]acetonitrile
• AK-54825
• N-(4-bromo-phenyl)-N-methyl-glycine nitrile
• N-(cyanomethyl)-N-methyl-p-bromoaniline
• N-methyl-N-(4-bromophenyl)aminoacetonitrile
• 157671-45-9
• SCHEMBL6671505
• DB-363822

• Inchi： 1S/C9H9BrN2/c1-12(7-6-11)9-4-2-8(10)3-5-9/h2-5H,7H2,1H3
• InChI Key： RLEAQLVWFCWOOF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C)CC#N

Computed Properties

• Exact Mass: 223.99497
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.466±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 40 ºC
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 35.82